Cas no 122737-66-0 (1-Azabicyclo[2.2.1]heptan-3-one hydrochloride)

1-Azabicyclo[2.2.1]heptan-3-one hydrochloride is a bicyclic organic compound featuring a bridged nitrogen-containing structure. Its rigid framework and functional groups make it a valuable intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules and chiral building blocks. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. This compound is often utilized in asymmetric synthesis and medicinal chemistry research due to its potential as a precursor for alkaloids and other pharmacologically active derivatives. Its well-defined stereochemistry and reactivity profile allow for precise modifications, supporting applications in drug discovery and fine chemical production.

1-Azabicyclo[2.2.1]heptan-3-one hydrochloride structure

122737-66-0 structure

Product Name:1-Azabicyclo[2.2.1]heptan-3-one hydrochloride

CAS No:122737-66-0

MF:C₆H₁₀ClNO

MW:147.602700710297

CID:1026656

PubChem ID:19797475

Update Time:2025-06-08

1-Azabicyclo[2.2.1]heptan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Azabicyclo[2.2.1]heptan-3-one hydrochloride
- 1-azabicyclo< 2.2.1> heptan-3-one hydrochloride
- ACMC-20a2lk
- AK-50930
- ANW-54294
- CTK0C3101
- KB-217749
- SureCN8800650
- 1-Azabicyclo[2.2.1]heptan-3-one, hydrochloride (1:1)
- DTXSID70600036
- AT34490
- 122737-66-0
- EN300-194585
- 1-azabicyclo[2.2.1]heptan-3-onehydrochloride
- A23860
- SCHEMBL8800650
- 1-Azabicyclo[2.2.1]heptan-3-one--hydrogen chloride (1/1)
- AKOS015999876
- AM20080170
- JRRYIMFCGVGZAR-UHFFFAOYSA-N
- CS-0106908
- 1-azabicyclo[2.2.1]heptan-3-one;hydrochloride
- 1-azabicyclo[2.2.1]heptan-3-one hcl
- Inchi： 1S/C6H9NO.ClH/c8-6-4-7-2-1-5(6)3-7;/h5H,1-4H2;1H
- InChI Key： JRRYIMFCGVGZAR-UHFFFAOYSA-N
- SMILES： Cl.O=C1CN2CCC1C2

Computed Properties

Exact Mass: 147.0450916g/mol
Monoisotopic Mass: 147.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.3Å²

1-Azabicyclo[2.2.1]heptan-3-one hydrochloride Pricemore >>

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Chemenu	CM202689-1g	1-Azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	1g	$729	2021-08-04
Chemenu	CM202689-1g	1-Azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	1g	$***	2023-04-03
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Enamine	EN300-194585-0.1g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	0.1g	$337.0	2023-05-31
Enamine	EN300-194585-0.25g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	0.25g	$481.0	2023-05-31
Enamine	EN300-194585-0.5g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	0.5g	$758.0	2023-05-31
Enamine	EN300-194585-1.0g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	1g	$971.0	2023-05-31
Enamine	EN300-194585-2.5g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	2.5g	$1903.0	2023-05-31
Enamine	EN300-194585-5.0g	1-azabicyclo[2.2.1]heptan-3-one hydrochloride	122737-66-0	95%	5g	$2816.0	2023-05-31
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